Cas no 1851136-34-9 (3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl-)

• Product Name: 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl-
• CAS No: 1851136-34-9
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5275367
• Update Time: 2025-05-19

3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl-

• Inchi： 1S/C10H21NO2/c1-7-5-10(12,8(2)13-7)9(3,4)6-11/h7-8,12H,5-6,11H2,1-4H3
• InChI Key： ZYPIQPFGPCBGSB-UHFFFAOYSA-N
• SMILES： O1C(C)CC(C(C)(C)CN)(O)C1C

Additional information on 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl-

Comprehensive Overview of 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl- (CAS No. 1851136-34-9)

3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl- (CAS No. 1851136-34-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and fragrance chemistry. This compound, characterized by its unique furan ring structure and amino-functionalized side chain, offers a versatile platform for synthesizing high-value intermediates. Its molecular formula and structural features make it a promising candidate for applications in drug discovery and fine chemical manufacturing.

The growing interest in 3-Furanol derivatives is driven by their potential in addressing modern challenges such as sustainable agriculture and targeted therapeutics. Researchers are particularly intrigued by the compound's ability to act as a building block for bioactive molecules, which aligns with current trends in green chemistry and precision medicine. The presence of both amino and hydroxyl functional groups in 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl-3-furanol enables diverse chemical modifications, making it valuable for creating customized molecular architectures.

From a commercial perspective, CAS 1851136-34-9 represents an important intermediate in the synthesis of specialty chemicals. The global market for such compounds is expanding rapidly, fueled by increasing demand from the pharmaceutical and agricultural sectors. Industry analysts project steady growth for tetrahydrofuran derivatives, with particular emphasis on their role in developing next-generation crop protection agents and novel drug formulations. This market dynamic positions 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl- as a compound of significant commercial potential.

In pharmaceutical applications, the structural features of 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl- make it particularly interesting for medicinal chemistry. The compound's rigid furan core combined with its flexible aminoalkyl side chain offers opportunities for designing molecules with improved pharmacokinetic properties. Current research focuses on its potential as a scaffold for central nervous system (CNS) drugs and anti-inflammatory agents, addressing some of the most pressing needs in modern healthcare.

The synthesis and characterization of CAS 1851136-34-9 involve sophisticated organic chemistry techniques. Modern analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These characterization techniques are crucial for ensuring the compound's quality in research and industrial applications, particularly when used as a precursor for more complex molecules.

Environmental considerations surrounding 3-Furanol derivatives have become increasingly important in chemical development. The compound's potential biodegradability and low ecotoxicity profile make it attractive for sustainable chemistry applications. This aspect resonates with current industry priorities focusing on green synthesis methods and environmentally benign chemical processes, addressing growing regulatory and consumer demands for safer chemical products.

From a technical perspective, handling 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl- requires standard laboratory precautions for organic compounds. Proper storage conditions typically involve protection from moisture and extreme temperatures to maintain stability. These practical considerations are essential for researchers and manufacturers working with this compound in various applications.

The intellectual property landscape surrounding CAS 1851136-34-9 reflects its commercial importance. Several patents have been filed covering its synthesis methods and specific applications, particularly in pharmaceutical compositions. This patent activity indicates the compound's value in proprietary formulations and highlights the competitive nature of research in this chemical space.

Future research directions for 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl-3-furanol are likely to focus on expanding its utility in drug discovery and material science. The compound's unique structural features present opportunities for developing new catalysts, functional materials, and bioactive compounds. These potential applications align with emerging technological needs in various industries, ensuring continued interest in this chemical entity.

Quality control standards for 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl- typically involve rigorous purity testing and specification setting. Analytical methods must be validated to ensure accurate quantification of the compound and detection of any impurities. These quality assurance measures are critical for applications where compound purity directly impacts performance or safety.

The global supply chain for CAS 1851136-34-9 involves specialized chemical manufacturers with expertise in heterocyclic compound synthesis. Market availability varies depending on production capacity and demand fluctuations, with lead times often required for custom synthesis projects. This supply dynamic underscores the importance of strategic sourcing for research institutions and industrial users of this compound.

In conclusion, 3-Furanol, 3-(2-amino-1,1-dimethylethyl)tetrahydro-2,5-dimethyl- (CAS No. 1851136-34-9) represents a versatile and valuable chemical entity with broad potential across multiple industries. Its unique structural features, combined with growing applications in pharmaceuticals and specialty chemicals, position it as a compound of significant scientific and commercial interest. As research continues to uncover new applications and synthetic methodologies, the importance of this furan derivative is likely to increase in the coming years.